Cas no 100846-27-3 (5,5'-dichloro-2,2'-bipyridine)

• Product Name: 5,5'-dichloro-2,2'-bipyridine
• CAS No: 100846-27-3
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• CID: 1126669
• PubChem ID: 13587818
• Update Time: 2025-06-14

5,5'-dichloro-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 5,5'-dichloro-2,2'-bipyridine
• 5,5'-Dichlor-2,2'-bipyridin
• 5-chloro-2-(5-chloropyridin-2-yl)pyridine
• 100846-27-3
• DTXSID20544491
• AKOS015944523
• J-400677
• 2,2'-Bipyridine, 5,5'-dichloro-
• SCHEMBL197456

• Inchi： 1S/C10H6Cl2N2/c11-7-1-3-9(13-5-7)10-4-2-8(12)6-14-10/h1-6H
• InChI Key： HYCKHRIFJYTAEM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1C=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 223.99098
• Monoisotopic Mass: 223.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 199-200 ºC
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),
• PSA: 25.78

Additional information on 5,5'-dichloro-2,2'-bipyridine

Recent Advances in the Application of 5,5'-Dichloro-2,2'-bipyridine (CAS: 100846-27-3) in Chemical Biology and Pharmaceutical Research

5,5'-Dichloro-2,2'-bipyridine (CAS: 100846-27-3) is a halogenated bipyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of complex molecular architectures, particularly in the development of metal-organic frameworks (MOFs), catalysts, and bioactive molecules. Recent studies have highlighted its potential in drug discovery, material science, and as a ligand in coordination chemistry. This research brief aims to provide an overview of the latest advancements involving 5,5'-dichloro-2,2'-bipyridine, focusing on its synthesis, functionalization, and applications in various scientific domains.

One of the most notable developments in the use of 5,5'-dichloro-2,2'-bipyridine is its role in the design of novel anticancer agents. Researchers have exploited its ability to form stable complexes with transition metals, such as platinum and ruthenium, to create potent chemotherapeutic candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that ruthenium(II) complexes incorporating 5,5'-dichloro-2,2'-bipyridine exhibited remarkable cytotoxicity against a panel of cancer cell lines, including those resistant to conventional platinum-based drugs. The study attributed this activity to the compound's ability to induce DNA damage and disrupt mitochondrial function, highlighting its potential as a next-generation anticancer scaffold.

In addition to its pharmacological applications, 5,5'-dichloro-2,2'-bipyridine has found utility in the development of advanced materials. Recent work published in ACS Applied Materials & Interfaces explored its incorporation into luminescent MOFs for sensing applications. The researchers reported that the dichloro-substituted bipyridine ligand enhanced the stability and luminescent properties of the resulting MOFs, enabling selective detection of heavy metal ions in aqueous solutions. This breakthrough opens new avenues for environmental monitoring and biomedical diagnostics, showcasing the compound's versatility beyond traditional pharmaceutical contexts.

The synthetic accessibility of 5,5'-dichloro-2,2'-bipyridine has also been a focus of recent research. A 2024 study in Organic Process Research & Development presented an optimized, scalable synthesis route that significantly improved yield and purity while reducing environmental impact. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications. The improved synthetic protocol employs greener solvents and catalytic systems, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Looking forward, the unique properties of 5,5'-dichloro-2,2'-bipyridine continue to inspire innovative research directions. Current investigations are exploring its potential in photodynamic therapy, where its ability to participate in photoinduced electron transfer processes could be harnessed for targeted cancer treatment. Additionally, computational studies are providing deeper insights into its molecular interactions, facilitating the rational design of derivatives with enhanced biological activity or material properties. As research progresses, this compound is poised to play an increasingly important role at the interface of chemistry, biology, and medicine.